![molecular formula C14H18ClN3O3 B5430186 4-chloro-N-({[2-(4-morpholinyl)ethyl]amino}carbonyl)benzamide](/img/structure/B5430186.png)
4-chloro-N-({[2-(4-morpholinyl)ethyl]amino}carbonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 4-chloro-N-({[2-(4-morpholinyl)ethyl]amino}carbonyl)benzamide involves the preparation of benzamide derivatives with potent in vivo gastric emptying activity. Kato et al. (1992) describe the preparation of a series of benzamides evaluated for gastrokinetic activity, highlighting the significance of the N-4 substituent in enhancing activity (Kato, Morie, Harada, Yoshida, & Matsumoto, 1992).
Molecular Structure Analysis
Ji et al. (2018) synthesized 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide and analyzed its crystal structure, offering insights into the molecular structure of related compounds (Ji, Jin, Zhao, Zheng, Song, Ge, Liu, & Lu, 2018).
Chemical Reactions and Properties
Donskaya et al. (2004) explored the synthesis of 4-chloro-N-(3-morpholinopropyl)benzamide, focusing on the interaction with morpholine and highlighting the chemical reactions involved in producing benzamide compounds with antidepressant activity (Donskaya, Antonkina, Glukhan, & Smirnov, 2004).
Physical Properties Analysis
Yanagi et al. (2000) prepared and characterized two polymorphs of a related benzamide compound, analyzing its physical properties through X-ray powder diffractometry, thermal analysis, and spectroscopy (Yanagi, Mizoguchi, Adachi, Sato, Kodama, Anzai, Takagishi, Kamei, Fujiwara, Matsushita, Yamashoji, & Inoue, 2000).
Chemical Properties Analysis
Mostafa et al. (2023) synthesized a complex of 4-amino-N-[2 (diethylamino)ethyl]benzamide with tetraphenylborate, characterizing its chemical properties through spectroscopic methods and computational study, highlighting the relevance of understanding bioactive molecule interactions (Mostafa, Bakheit, Al-agamy, Al-Salahi, Ali, & Alrabiah, 2023).
properties
IUPAC Name |
4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClN3O3/c15-12-3-1-11(2-4-12)13(19)17-14(20)16-5-6-18-7-9-21-10-8-18/h1-4H,5-10H2,(H2,16,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJEAVQXTKDAVNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)NC(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.